Cas no 2765-18-6 (Naphthalene, 1-propyl-)

• Product Name: Naphthalene, 1-propyl-
• CAS No: 2765-18-6
• MF: C₁₃H₁₄
• MW: 170.250263690948
• MDL: MFCD00230284
• CID: 265101
• PubChem ID: 33800
• Update Time: 2025-08-05

Naphthalene, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-propyl-
• 1-n-Propylnaphthalene
• 1-propylnaphthalene
• 1-(1-Naphtyl)propane
• 1-n-Propylnaphthalene1000µg
• 1-n-Propylnaphthalin
• 1-Propylnaphtalene
• 1-Propyl-naphthalin
• 1-propylnapnthalene
• NAPHTHALENE, PROPYL-
• InChI=1/C13H14/c1-2-6-11-8-5-9-12-7-3-4-10-13(11)12/h3-5,7-10H,2,6H2,1H
• KSK 260
• 1-Propylnaphthalene #
• 14F18XM77Q
• HMAMGXMFMCAOPV-UHFFFAOYSA-N
• Propylnaphthalene
• UNII-14F18XM77Q
• 27378-74-1
• NS00049048
• DTXSID40871877
• 2765-18-6
• Q27251619
• FT-0691166
• 1-propyl-naphthalene
• AKOS006273057
• A856572
• EINECS 220-436-7
• G72240

• MDL： MFCD00230284
• Inchi： 1S/C13H14/c1-2-6-11-8-5-9-12-7-3-4-10-13(11)12/h3-5,7-10H,2,6H2,1H3
• InChI Key： HMAMGXMFMCAOPV-UHFFFAOYSA-N
• SMILES： C1(C=CC=C2C=CC=CC=12)CCC

Computed Properties

• Exact Mass: 170.11000
• Monoisotopic Mass: 170.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9870
• Melting Point: -8.6°C
• Boiling Point: 272.85°C
• Refractive Index: 1.5901
• PSA: 0.00000
• LogP: 3.79230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 1-propyl-

Naphthalene, 1-propyl- (CAS No. 2765-18-6): An Overview of Its Properties, Applications, and Recent Research

Naphthalene, 1-propyl- (CAS No. 2765-18-6) is a derivative of naphthalene, a well-known polycyclic aromatic hydrocarbon (PAH). This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and environmental studies. In this article, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and the latest research findings related to Naphthalene, 1-propyl-.

Chemical Structure and Properties

Naphthalene, 1-propyl- is characterized by a naphthalene core with a propyl group attached at the 1-position. The molecular formula of this compound is C₁₃H₁₄, and its molecular weight is approximately 170.25 g/mol. The presence of the propyl group introduces additional reactivity and solubility properties compared to the parent naphthalene molecule. Naphthalene, 1-propyl- is a colorless solid at room temperature with a melting point of around 50°C and a boiling point of approximately 250°C under standard atmospheric conditions.

The compound exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane but is insoluble in water. Its low polarity makes it suitable for use in various organic reactions and as a solvent in certain applications. The UV-Vis spectrum of Naphthalene, 1-propyl- shows characteristic absorption bands in the ultraviolet region, which can be utilized for analytical purposes.

Synthesis Methods

The synthesis of Naphthalene, 1-propyl- can be achieved through several routes, each with its own advantages and limitations. One common method involves the Friedel-Crafts alkylation of naphthalene using propyl chloride or propylene in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃). This reaction proceeds via an electrophilic aromatic substitution mechanism:

C₁₀H₈ + CH₃CH₂CH₂Cl → C₁₃H₁₄

An alternative approach involves the Grignard reaction of naphthalenemagnesium bromide with propyl bromide followed by protonation:

C₁₀H₈MgBr + CH₃CH₂CH₂Br → C₁₃H₁₄

Naphthalene, 1-propyl-'s synthesis can also be optimized using green chemistry principles to reduce environmental impact and improve yield and purity.

Analytical Techniques

The characterization of Naphthalene, 1-propyl- typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). NMR spectroscopy provides detailed information about the molecular structure, including the positions of hydrogen atoms and carbon atoms. MS helps confirm the molecular weight and identify any impurities or by-products. IR spectroscopy is useful for identifying functional groups present in the molecule.

Naphthalene, 1-propyl-'s purity can be further assessed using high-performance liquid chromatography (HPLC) or gas chromatography (GC), which are essential for ensuring its suitability for specific applications.

Potential Applications

Naphthalene, 1-propyl-'s unique properties make it a valuable compound in various industries. In materials science, it can be used as an intermediate in the synthesis of more complex molecules with tailored properties. For example, it can serve as a building block for creating polymers with enhanced mechanical strength or thermal stability.

In the pharmaceutical industry, derivatives of naphthalenes have shown promise as potential drug candidates due to their ability to interact with biological targets. Recent studies have explored the use of naphthalene derivatives as inhibitors of specific enzymes or receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that certain naphthalene derivatives exhibited potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes.

In environmental science, Naphthalene, 1-propyl-'s behavior in different environmental matrices has been studied to understand its fate and transport. Research has shown that it can undergo biodegradation under aerobic conditions but may persist in anaerobic environments. Understanding these processes is crucial for assessing its environmental impact and developing strategies for its remediation if necessary.

The scientific community continues to explore new applications and properties of Naphthalene, 1-propyl-. A recent study published in the Journal of Organic Chemistry investigated the photochemical behavior of this compound under different wavelengths of light. The results showed that exposure to UV light could induce structural changes that could be harnessed for developing light-responsive materials or sensors.

Another study published in Green Chemistry focused on developing sustainable methods for synthesizing naphthalene derivatives using renewable feedstocks and environmentally friendly catalysts. The researchers successfully synthesized Naphthalene, 1-propyl- using biomass-derived precursors and demonstrated that this approach could significantly reduce the environmental footprint associated with traditional synthesis methods.

In conclusion, Naphthalene, 1-propyl- (CAS No. 2765-18-6) is a versatile compound with a wide range of potential applications across multiple fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and optimize its synthesis methods, Naphthalene, 1-propyl- is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.